Cas no 202135-65-7 (6-chloro-N-methylpyridazine-3-carboxamide)

6-Chloro-N-methylpyridazine-3-carboxamide is a heterocyclic compound featuring a pyridazine core substituted with a chloro group at the 6-position and a methylcarboxamide moiety at the 3-position. This structure imparts versatility as a key intermediate in pharmaceutical and agrochemical synthesis. Its reactive chloro group enables further functionalization, while the carboxamide moiety enhances binding affinity in target molecules. The compound is particularly valuable in the development of bioactive molecules due to its balanced lipophilicity and electronic properties. High purity and stability under standard conditions make it suitable for rigorous synthetic applications. Its well-defined reactivity profile ensures consistent performance in nucleophilic substitution and cross-coupling reactions.
6-chloro-N-methylpyridazine-3-carboxamide structure
202135-65-7 structure
Product Name:6-chloro-N-methylpyridazine-3-carboxamide
CAS No:202135-65-7
MF:C6H6ClN3O
MW:171.584339618683
MDL:MFCD12165803
CID:2840384
PubChem ID:16733787
Update Time:2025-06-09

6-chloro-N-methylpyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 6-chloro-N-methylpyridazine-3-carboxamide
    • CIA13565
    • MB11670
    • 3-Pyridazinecarboxamide, 6-chloro-N-methyl-
    • 6-CHLORO-N-METHYL-3-PYRIDAZINECARBOXAMIDE
    • 202135-65-7
    • EN300-84327
    • AKOS005264199
    • G55496
    • SCHEMBL667384
    • DB-118695
    • Z594847838
    • 856-057-4
    • MDL: MFCD12165803
    • Inchi: 1S/C6H6ClN3O/c1-8-6(11)4-2-3-5(7)10-9-4/h2-3H,1H3,(H,8,11)
    • InChI Key: WLHDRODMZTWYPH-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C(NC)=O)N=N1

Computed Properties

  • Exact Mass: 171.0199395Da
  • Monoisotopic Mass: 171.0199395Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 54.9

6-chloro-N-methylpyridazine-3-carboxamide Pricemore >>

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